2,3-Dimercapto-1-propanol 2,3-Dimercapto-1-propanol Dimercaprol is a metal chelating agent that is used as an antidote in arsenic, gold, lead, mercury and other heavy metal poisoning. Metals form ligands in the body with the sulfhydryl groups of the pyruvate-oxidase enzyme system. This leads to an inhibition of the normal functioning of these enzymes that are dependent on free sulfhydryl groups for their activity. Dimercaprol reverses the enzyme inhibition by chelating the metal and regenerates free sulfhydryl groups, thereby preventing and reversing the metals toxic effects.
Dimercaprol is a dithiol that is propane-1,2-dithiol in which one of the methyl hydrogens is replaced by a hydroxy group. a chelating agent originally developed during World War II as an experimental antidote against the arsenic-based poison gas Lewisite, it has been used clinically since 1949 for the treatment of poisoning by arsenic, mercury and gold. It can also be used for treatment of poisoning by antimony, bismuth and possibly thallium, and (with sodium calcium edetate) in cases of acute leaad poisoning. Administration is by (painful) intramuscular injection of a suspension of dimercaprol in peanut oil, typically every 4 hours for 2-10 days depending on the toxicity. In the past, dimercaprol was also used for the treatment of Wilson's disease, a severely debilitating genetic disorder in which the body tends to retain copper, with resultant liver and brain injury. It has a role as a chelator. It is a dithiol and a primary alcohol.
Dimercaprol, or British anti-Lewisite (BAL), is a parenterally administered heavy metal chelating agent that is used to treat arsenic, gold, copper and mercury poisoning. Dimercaprol has not been associated with serum enzyme elevations during therapy or with cases of clinically apparent liver injury with jaundice, but its general use has been quite limited.
Brand Name: Vulcanchem
CAS No.: 59-52-9
VCID: VC0125519
InChI: InChI=1S/C3H8OS2/c4-1-3(6)2-5/h3-6H,1-2H2
SMILES: C(C(CS)S)O
Molecular Formula: C3H8OS2
Molecular Weight: 124.23 g/mol

2,3-Dimercapto-1-propanol

CAS No.: 59-52-9

Reference Standards

VCID: VC0125519

Molecular Formula: C3H8OS2

Molecular Weight: 124.23 g/mol

2,3-Dimercapto-1-propanol - 59-52-9

CAS No. 59-52-9
Product Name 2,3-Dimercapto-1-propanol
Molecular Formula C3H8OS2
Molecular Weight 124.23 g/mol
IUPAC Name 2,3-bis(sulfanyl)propan-1-ol
Standard InChI InChI=1S/C3H8OS2/c4-1-3(6)2-5/h3-6H,1-2H2
Standard InChIKey WQABCVAJNWAXTE-UHFFFAOYSA-N
SMILES C(C(CS)S)O
Canonical SMILES C(C(CS)S)O
Boiling Point 248 °F at 15 mm Hg (NTP, 1992)
140 °C at 4.00E+01 mm Hg
Colorform Viscous oily liquid
Colorless
Density 1.2463 at 68 °F (NTP, 1992)
1.2385 at 25 °C/4 °C
Flash Point greater than 235 °F (NTP, 1992)
Melting Point 25 °C
77 °C
Physical Description 2,3-dimercapto-1-propanol is a clear colorless viscous liquid with a pungent offensive odor of mercaptans. Used as a medicine and an antidote to the chemical warfare agent LEWISITE.
Solid
Description Dimercaprol is a metal chelating agent that is used as an antidote in arsenic, gold, lead, mercury and other heavy metal poisoning. Metals form ligands in the body with the sulfhydryl groups of the pyruvate-oxidase enzyme system. This leads to an inhibition of the normal functioning of these enzymes that are dependent on free sulfhydryl groups for their activity. Dimercaprol reverses the enzyme inhibition by chelating the metal and regenerates free sulfhydryl groups, thereby preventing and reversing the metals toxic effects.
Dimercaprol is a dithiol that is propane-1,2-dithiol in which one of the methyl hydrogens is replaced by a hydroxy group. a chelating agent originally developed during World War II as an experimental antidote against the arsenic-based poison gas Lewisite, it has been used clinically since 1949 for the treatment of poisoning by arsenic, mercury and gold. It can also be used for treatment of poisoning by antimony, bismuth and possibly thallium, and (with sodium calcium edetate) in cases of acute leaad poisoning. Administration is by (painful) intramuscular injection of a suspension of dimercaprol in peanut oil, typically every 4 hours for 2-10 days depending on the toxicity. In the past, dimercaprol was also used for the treatment of Wilson's disease, a severely debilitating genetic disorder in which the body tends to retain copper, with resultant liver and brain injury. It has a role as a chelator. It is a dithiol and a primary alcohol.
Dimercaprol, or British anti-Lewisite (BAL), is a parenterally administered heavy metal chelating agent that is used to treat arsenic, gold, copper and mercury poisoning. Dimercaprol has not been associated with serum enzyme elevations during therapy or with cases of clinically apparent liver injury with jaundice, but its general use has been quite limited.
Solubility 10 to 50 mg/mL at 68° F (NTP, 1992)
87000 mg/L
0.70 M
Soluble in ether, ethanol; slightly soluble in chloroform
Soluble in vegetable oils
Solubility in water: 8.7 g/100 mL
Synonyms 2,3 Dimercaptopropanol
2,3 Dithiopropan 1 o1
2,3-Dimercaptopropanol
2,3-Dimercaptopropanol, Cadmium
2,3-Dithiopropan-1-o1
Anti-Lewisite Agent, British
Anti-Lewisite, British
B.A.L.
BAL in Oil
British Anti Lewisite
British Anti Lewisite Agent
British Anti-Lewisite
British Anti-Lewisite Agent
Cadmium 2,3 Dimercaptopropanol
Cadmium 2,3-Dimercaptopropanol
Dicaptol
Dimercaprol
in Oil, BAL
Oil, BAL in
Vapor Density 4.3 (NTP, 1992) (Relative to Air)
4.3 (Air = 1)
Vapor Pressure 4.92 mm Hg at 77 °F (NTP, 1992)
0.01 mmHg
4.36X10-3 mm Hg at 25 °C (est)
PubChem Compound 3080
Last Modified Nov 11 2021
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